Cas no 851200-14-1 (2-(2H-1,3-benzodioxol-5-yl)-N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)acetamide)

• Product Name: 2-(2H-1,3-benzodioxol-5-yl)-N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)acetamide
• CAS No: 851200-14-1
• MF: C₁₇H₁₂N₂O₅
• MW: 324.28758430481
• CID: 6251900
• PubChem ID: 41107806
• Update Time: 2025-06-08

2-(2H-1,3-benzodioxol-5-yl)-N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2H-1,3-benzodioxol-5-yl)-N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)acetamide
• AKOS024638216
• 2-(1,3-benzodioxol-5-yl)-N-(1,3-dioxoisoindol-5-yl)acetamide
• 851200-14-1
• F2300-0281
• 2-(benzo[d][1,3]dioxol-5-yl)-N-(1,3-dioxoisoindolin-5-yl)acetamide

• Inchi： 1S/C17H12N2O5/c20-15(6-9-1-4-13-14(5-9)24-8-23-13)18-10-2-3-11-12(7-10)17(22)19-16(11)21/h1-5,7H,6,8H2,(H,18,20)(H,19,21,22)
• InChI Key： SETIQZCMHDVLKK-UHFFFAOYSA-N
• SMILES： O1COC2=CC=C(C=C12)CC(NC1C=CC2C(NC(C=2C=1)=O)=O)=O

Computed Properties

• Exact Mass: 324.07462149g/mol
• Monoisotopic Mass: 324.07462149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 93.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on 2-(2H-1,3-benzodioxol-5-yl)-N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)acetamide

Comprehensive Analysis of 2-(2H-1,3-benzodioxol-5-yl)-N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)acetamide (CAS No. 851200-14-1): Properties, Applications, and Research Insights

The compound 2-(2H-1,3-benzodioxol-5-yl)-N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)acetamide, identified by its CAS No. 851200-14-1, is a specialized organic molecule with a unique structural framework. Its chemical name reflects the presence of a benzodioxole moiety linked to an isoindole-1,3-dione core via an acetamide bridge. This intricate architecture has garnered significant attention in pharmaceutical and materials science research due to its potential bioactivity and functional versatility.

In recent years, the scientific community has shown growing interest in benzodioxole-containing compounds, particularly in drug discovery programs targeting neurological and metabolic disorders. The 1,3-benzodioxole unit, a key feature of this molecule, is known to influence pharmacokinetic properties such as metabolic stability and membrane permeability. Meanwhile, the isoindole-1,3-dione (phthalimide) fragment is recognized for its diverse biological activities, making this hybrid molecule particularly intriguing for structure-activity relationship studies.

The synthesis of CAS 851200-14-1 typically involves multi-step organic transformations, often beginning with the condensation of appropriate benzodioxole and phthalimide precursors. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the broader industry trend toward sustainable pharmaceutical manufacturing. Researchers have developed optimized protocols that achieve high yields while minimizing hazardous byproducts, addressing the growing demand for environmentally conscious chemical production.

From a pharmacological perspective, structural analogs of 2-(2H-1,3-benzodioxol-5-yl)-N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)acetamide have demonstrated interesting biological profiles in preliminary studies. The molecule's dual functionality suggests potential as a scaffold for developing modulators of protein-protein interactions or enzyme inhibitors. Current investigations explore its possible applications in addressing conditions related to oxidative stress and inflammation, areas of intense medical research focus.

Material scientists have also examined derivatives of 851200-14-1 for their photophysical properties. The conjugated system within the molecule exhibits interesting electronic characteristics that may be tunable through structural modifications. This has led to exploratory work in organic electronic materials, particularly in the development of novel semiconductors for flexible electronics and energy storage applications - fields experiencing rapid growth due to the global push toward renewable energy technologies.

Analytical characterization of 2-(2H-1,3-benzodioxol-5-yl)-N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)acetamide typically employs advanced techniques including high-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography. These methods confirm the compound's structural integrity and purity, which are critical for research applications. The development of robust analytical methods for this compound aligns with the pharmaceutical industry's increasing emphasis on quality by design (QbD) principles.

In computational chemistry and drug design, CAS 851200-14-1 serves as an interesting case study for molecular docking simulations and quantitative structure-activity relationship (QSAR) modeling. The molecule's moderate size and distinct pharmacophoric features make it suitable for investigating ligand-receptor interactions, particularly in studies related to neurological targets. This computational approach has become increasingly important in modern drug discovery pipelines seeking to reduce development costs and timelines.

The stability profile of 2-(2H-1,3-benzodioxol-5-yl)-N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)acetamide under various environmental conditions has been systematically evaluated. Studies indicate that proper storage conditions - typically under inert atmosphere at low temperatures - can maintain compound integrity for extended periods. Such stability data are crucial for researchers working with this material, especially in long-term biological studies or formulation development.

From a regulatory standpoint, while 851200-14-1 is not currently approved for therapeutic use, its structural features comply with common drug-likeness criteria such as Lipinski's rule of five. This suggests favorable absorption and distribution characteristics should derivative compounds progress to preclinical development. The ongoing exploration of this chemical space reflects the pharmaceutical industry's continuous search for novel scaffolds that can address emerging therapeutic needs and overcome drug resistance challenges.

Future research directions for 2-(2H-1,3-benzodioxol-5-yl)-N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)acetamide may include detailed mechanistic studies, structure optimization for enhanced selectivity, and exploration of formulation strategies. The compound's unique architecture presents opportunities for creating targeted libraries through medicinal chemistry approaches, potentially leading to discoveries in areas such as neurodegenerative disease treatment or precision medicine applications.

In conclusion, CAS No. 851200-14-1 represents an intriguing chemical entity with multifaceted research potential. Its hybrid structure combining benzodioxole and phthalimide pharmacophores offers numerous possibilities for scientific exploration across chemistry, biology, and materials science disciplines. As research methodologies continue to advance, this compound and its derivatives may yield valuable insights and applications in diverse technological and therapeutic domains.